Pentane-2,3-diol
Overview
Description
Pentane-2,3-diol is a chemical compound with the molecular formula C5H12O2 . It is used in the preparation of organorhenium oxide complexes as oxidation catalysts .
Molecular Structure Analysis
The molecular structure of Pentane-2,3-diol consists of five carbon atoms, twelve hydrogen atoms, and two oxygen atoms . The molecular weight is 104.148 Da .
Physical And Chemical Properties Analysis
Pentane-2,3-diol is soluble in water, ethanol, and ether. It has a density of 0.98 g/cm3 at room temperature. Its chemical properties include the ability to form esters, ethers, and other derivatives. It reacts with acids to form esters and with alcohols to form ethers.
Scientific Research Applications
Renewable Monomer for UV and EB Curable Industry
Pentane-2,3-diol: has been identified as a key component in the synthesis of bio-based Pentanediol Diacrylate (PDDA) . This compound serves as a renewable monomer for UV and electron beam (EB) curable products, such as coatings, adhesives, and plastics. The use of 2,3-Pentanediol in this capacity offers a sustainable alternative to petroleum-based chemicals, potentially reducing costs and environmental impact.
Pharmaceutical Applications
In the pharmaceutical industry, 2,3-Pentanediol is explored for its solvent properties, which can be crucial in the formulation of drugs. Its unique chemical structure may influence the solubility and stability of pharmaceutical compounds, thereby affecting their efficacy and shelf-life.
Cosmetics Industry
The compound’s solvent characteristics also make it suitable for cosmetic applications. It can be used in formulations to improve texture and stability of cosmetic products, enhancing their application and feel on the skin.
Material Science Research
Pentane-2,3-diol: is utilized in material science research for the development of new materials. Its properties can be leveraged in creating polymers with specific characteristics desired for advanced material applications .
Chemical Synthesis
As a versatile chemical, 2,3-Pentanediol is involved in various chemical synthesis processes. It can act as a precursor or an intermediate in the synthesis of complex organic compounds .
Chromatography
In analytical chemistry, particularly chromatography, Pentane-2,3-diol can be used as a stationary phase component due to its polarity, which helps in the separation of substances based on their chemical properties .
Coatings and Paints
The compound’s role in the production of coatings and paints is significant. It can be used to modify the properties of these products, such as drying time, durability, and resistance to environmental factors .
Adhesives Manufacturing
Lastly, 2,3-Pentanediol is valuable in the manufacturing of adhesives. It can contribute to the adhesive’s performance, including its bonding strength and flexibility .
Safety and Hazards
Pentane-2,3-diol is highly flammable and may be fatal if swallowed and enters airways . It may cause drowsiness and dizziness. Prolonged or repeated contact may dry skin and cause irritation or cracking . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
properties
IUPAC Name |
pentane-2,3-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2/c1-3-5(7)4(2)6/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLMFDCKSFJWJTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20871390 |
Source
|
| Record name | Pentane-2,3-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20871390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentane-2,3-diol | |
CAS RN |
42027-23-6 |
Source
|
| Record name | 2,3-Pentanediol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42027-23-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Pentanediol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042027236 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pentane-2,3-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20871390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pentane-2,3-diol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.557 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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